Cas no 62530-10-3 (Benzene, 1-chloro-2-methoxy-3,5-dinitro-4-phenoxy-)
62530-10-3 structure
Product Name:Benzene, 1-chloro-2-methoxy-3,5-dinitro-4-phenoxy-
CAS No:62530-10-3
MF:C13H9ClN2O6
MW:324.673362493515
CID:441418
PubChem ID:71385485
Update Time:2025-04-19
Benzene, 1-chloro-2-methoxy-3,5-dinitro-4-phenoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-chloro-2-methoxy-3,5-dinitro-4-phenoxy-
- 1-chloro-2-methoxy-3,5-dinitro-4-phenoxybenzene
- DTXSID60807714
- 62530-10-3
-
- Inchi: 1S/C13H9ClN2O6/c1-21-12-9(14)7-10(15(17)18)13(11(12)16(19)20)22-8-5-3-2-4-6-8/h2-7H,1H3
- InChI Key: DWEVVMDXJLTAMP-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(=C(C=1OC)[N+](=O)[O-])OC1C=CC=CC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 324.01497
- Monoisotopic Mass: 324.0149137g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 406
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 110Ų
Experimental Properties
- PSA: 104.74
Benzene, 1-chloro-2-methoxy-3,5-dinitro-4-phenoxy- Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
62530-10-3 (Benzene, 1-chloro-2-methoxy-3,5-dinitro-4-phenoxy-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk